Ethyl 5-(2-methylpropanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate

• IUPAC Name: ethyl 5-(2-methylpropanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate
• InChI: InChI=1S/C20H18F3N3O4S/c1-4-30-19(29)15-13-9-31-17(24-16(27)10(2)3)14(13)18(28)26(25-15)12-7-5-11(6-8-12)20(21,22)23/h5-10H,4H2,1-3H3,(H,24,27)
• InChI Key: HQAGLLVWVMTNIC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C2=C(SC=C21)NC(=O)C(C)C)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C20H18F3N3O4S
• Molecular Weight: 453.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including an ethyl group, a methylpropanoylamino group, a trifluoromethylphenyl group, and a thienopyridazine carboxylate group. These groups suggest that the compound could have interesting chemical properties and potential applications in various fields, such as pharmaceuticals or agrochemicals.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through various organic reactions. For instance, trifluoromethylpyridine (TFMP) derivatives, which share some similarities with the given compound, are typically synthesized through methods involving an exchange between chlorine and fluorine atoms or the assembly of pyridine from a trifluoromethyl-containing building block.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of several functional groups. The trifluoromethylphenyl group, for example, would introduce a degree of electron-withdrawing character, while the thienopyridazine ring could contribute to the compound’s aromaticity.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely be influenced by its various functional groups. For instance, the trifluoromethyl group is known to undergo various reactions, including nucleophilic substitution and addition reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For instance, the trifluoromethyl group is known to bestow distinctive physical-chemical properties, such as increased lipophilicity and metabolic stability.

Scientific Research Applications

Chemical Synthesis and Transformations

Research in heterocyclic chemistry has demonstrated the versatility of thienopyridazine derivatives in chemical synthesis. For example, the synthesis of imidazolone derivatives from enaminones showcases the potential of related structures for generating diverse heterocyclic compounds, which could be applied to the synthesis of Ethyl 5-(2-methylpropanoylamino)-4-oxo-3-[4-(trifluoromethyl)phenyl]thieno[3,4-d]pyridazine-1-carboxylate analogs (Bezenšek et al., 2012). Similarly, the synthesis of pyrimidine derivatives and their evaluation for antimicrobial properties highlight the potential of pyridazine derivatives for biomedical applications (Farag, Kheder, & Mabkhot, 2008).

Future Directions

The future directions for research on this compound could be vast, given its complex structure and potential applications. For instance, it could be explored for use in pharmaceuticals or agrochemicals, among other possibilities.